Cas no 2228598-37-4 (2-amino-2-5-(4-methylphenyl)furan-2-ylethan-1-ol)

• Product Name: 2-amino-2-5-(4-methylphenyl)furan-2-ylethan-1-ol
• CAS No: 2228598-37-4
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 6235351
• PubChem ID: 165605870
• Update Time: 2025-05-21

2-amino-2-5-(4-methylphenyl)furan-2-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-5-(4-methylphenyl)furan-2-ylethan-1-ol
• 2-amino-2-[5-(4-methylphenyl)furan-2-yl]ethan-1-ol
• EN300-1726931
• 2228598-37-4

• Inchi： 1S/C13H15NO2/c1-9-2-4-10(5-3-9)12-6-7-13(16-12)11(14)8-15/h2-7,11,15H,8,14H2,1H3
• InChI Key： CAWAAEMBHICICN-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1C(CO)N)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 217.110278721g/mol
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 59.4Ų

Additional information on 2-amino-2-5-(4-methylphenyl)furan-2-ylethan-1-ol

Comprehensive Overview of 2-amino-2-[5-(4-methylphenyl)furan-2-yl]ethan-1-ol (CAS No. 2228598-37-4)

2-amino-2-[5-(4-methylphenyl)furan-2-yl]ethan-1-ol (CAS No. 2228598-37-4) is a specialized organic compound that has garnered significant interest in pharmaceutical and material science research. This furan-based derivative exhibits unique structural properties, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications due to the presence of both amino and hydroxyl functional groups, which enhance its reactivity and versatility in chemical transformations.

The compound's molecular structure features a furan ring substituted with a 4-methylphenyl group at the 5-position and an amino alcohol moiety at the 2-position. This configuration is critical for its interactions in various chemical and biological systems. Recent studies highlight its role in the development of novel heterocyclic compounds, which are widely explored for their pharmacological properties, including anti-inflammatory and antimicrobial activities. The growing demand for furan derivatives in drug discovery underscores the importance of this compound.

From a synthetic chemistry perspective, 2-amino-2-[5-(4-methylphenyl)furan-2-yl]ethan-1-ol serves as a key building block for constructing more complex molecules. Its amino alcohol functionality allows for further modifications, such as peptide coupling or Schiff base formation, which are pivotal in medicinal chemistry. Additionally, its furan core is known to participate in cycloaddition reactions, expanding its utility in creating diverse molecular architectures. These attributes make it a sought-after reagent in academic and industrial laboratories.

The compound's relevance extends to material science, where furan-based compounds are increasingly used in the design of organic semiconductors and biodegradable polymers. The incorporation of 2-amino-2-[5-(4-methylphenyl)furan-2-yl]ethan-1-ol into polymer backbones can enhance thermal stability and electronic properties, addressing current challenges in sustainable material development. This aligns with the global push toward green chemistry and eco-friendly alternatives to conventional materials.

Market trends indicate a rising interest in specialty chemicals like 2-amino-2-[5-(4-methylphenyl)furan-2-yl]ethan-1-ol, driven by advancements in drug discovery and material innovation. Suppliers and manufacturers are focusing on scalable synthesis methods to meet the growing demand from research institutions and pharmaceutical companies. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to ensure high purity and consistency, which are critical for its applications.

In summary, 2-amino-2-[5-(4-methylphenyl)furan-2-yl]ethan-1-ol (CAS No. 2228598-37-4) represents a versatile and valuable compound in modern chemistry. Its structural features and functional groups enable diverse applications, from drug development to advanced materials. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in addressing contemporary scientific and industrial challenges.